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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092

For researchers, scientists, and drug development professionals utilizing Coelenterazine h
hydrochloride, a thorough understanding of safety and handling protocols is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe and effective use of this valuable luminescent substrate.

Personal Protective Equipment (PPE)

When handling Coelenterazine h hydrochloride, a comprehensive approach to personal
protection is crucial to minimize exposure and ensure laboratory safety. The following table
summarizes the required personal protective equipment.
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Body Part Required PPE Standard/Specification
Safety glasses with side- )
) ) Conforming to EN166 (EU) or
shields or chemical safety
Eyes/Face o NIOSH (US) approved
goggles. A face shield is also
standards.[1]
recommended.
Inspect gloves prior to use and
Hand Compatible chemical-resistant dispose of contaminated
ands
gloves. gloves after use in accordance
with good laboratory practices.
A complete suit protecting
against chemicals, such as a
lab coat. The type of protective
equipment must be selected
Body

according to the concentration
and amount of the dangerous
substance at the specific

workplace.[1][2]

Respiratory

Use a NIOSH/MSHA or
European Standard EN149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
fume hood is recommended for
handling.[1][2]

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.

[1]2]

Hazard Identification and First Aid

Coelenterazine h hydrochloride may cause skin and eye irritation.[3] In case of exposure,

follow these first aid measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Flush eyes with water as a precaution.[4]
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of Coelenterazine h

hydrochloride and to prevent accidents.

Aspect

Procedure

Handling

Avoid contact with skin and eyes. Avoid
formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where
dust is formed.[1]

Storage

Store in a cool, dry, and well-ventilated place.
Keep the container tightly closed.
Recommended storage temperature is -20°C.[1]
[2] The product is light sensitive and should be
protected from light at all times.[4]

Spills and Disposal

In the event of a spill or for routine disposal, the following procedures should be followed to

minimize environmental contamination and ensure safety.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://nanolight.com/wp-content/uploads/2019/02/301_Coelenterazine-h_SDS_06-2020.pdf
https://agscientific.com/system/product_documents/C-2581%2C%20Coelenterazine%20H%2C%20SDS%202024_2.pdf
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/C61500%20SDS_2.pdf
https://www.benchchem.com/product/b12367092?utm_src=pdf-body
https://www.benchchem.com/product/b12367092?utm_src=pdf-body
https://agscientific.com/system/product_documents/C-2581%2C%20Coelenterazine%20H%2C%20SDS%202024_2.pdf
https://agscientific.com/system/product_documents/C-2581%2C%20Coelenterazine%20H%2C%20SDS%202024_2.pdf
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/C61500%20SDS_2.pdf
https://nanolight.com/wp-content/uploads/2019/02/301_Coelenterazine-h_SDS_06-2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyCheE)keAI\‘/?iESISy& Itjrilcineg

Procedure Description

Wear appropriate PPE. Avoid breathing vapors,

mist, or gas.[4] Sweep up the material and place

Spill Cleanup o _ _ _
it in a suitable, closed container for disposal.[4]
Wipe the surface with a moist towel.[4]
Dispose of this material and its container to a
_ licensed hazardous-waste disposal contractor.
Disposal

[1] Do not dispose of the product directly into

sewage.[4]

Experimental Protocols and Applications

Coelenterazine h hydrochloride is a widely used luminescent substrate, particularly for
Renilla luciferase (RLuc) and its variants like RLuc8.[5][6] It is instrumental in various assays,
including calcium imaging and bioluminescence resonance energy transfer (BRET) studies.

In Vitro Assay: Monitoring Intracellular Calcium

Coelenterazine h is utilized with the photoprotein aequorin to measure intracellular calcium
concentrations. The binding of Ca2+ to the aequorin-coelenterazine complex triggers an
oxidative reaction, resulting in the emission of blue light. This luminescence is directly

proportional to the calcium concentration.

Below is a generalized workflow for an in vitro calcium imaging experiment using aequorin and

Coelenterazine h.
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Preparation

Culture cells expressing apoaequorin

:

Incubate cells with Coelenterazine h
to reconstitute aequorin

Experiment

Stimulate cells to induce
Ca2+ influx

:

Measure luminescence using a luminometer

Analysis

Correlate light emission
to Ca2+ concentration

Click to download full resolution via product page

Workflow for in vitro Ca2+ measurement.

In Vivo Imaging Protocol

For small animal in vivo imaging, a common application involves tracking cells expressing a
luciferase reporter. The following is a brief protocol for using Coelenterazine h in mice.

Stock Solution Preparation:

e Prepare a 5 mg/mL stock solution of Coelenterazine h in Ethanol with 2% v/v 3N HCL.[7]
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o For injection, dilute the stock solution. For example, add 20 pL of the stock solution to 130 uL
of PBS.[7]

Administration and Imaging:

e The recommended dosage for intravenous injection is 15-100 pg per mouse.[7]
* Inject the recommended dosage using a 25-gauge needle or higher.[7]

» Image the animals as soon as possible after injection for peak signal.[7]

For a water-soluble, propylene-glycol-free formulation, follow the manufacturer's specific
instructions for reconstitution, which typically involves adding sterile water.[3]

The following diagram illustrates the general workflow for an in vivo imaging experiment.

Preparation

Prepare animal model with Prepare Coelenterazine h
luciferase-expressing cells injection solution

Procedure

Administer Coelenterazine h
to the animal (e.g., IV)

'

Image animal using a
bioluminescence imaging system

Analysis

Quantify bioluminescent signal
to assess cellular activity

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.aatbio.com/resources/faq-frequently-asked-questions/Can-you-provide-a-brief-protocol-on-how-to-use-coelenterazine-h-for-small-animal-in-vivo-imaging
https://www.aatbio.com/resources/faq-frequently-asked-questions/Can-you-provide-a-brief-protocol-on-how-to-use-coelenterazine-h-for-small-animal-in-vivo-imaging
https://www.aatbio.com/resources/faq-frequently-asked-questions/Can-you-provide-a-brief-protocol-on-how-to-use-coelenterazine-h-for-small-animal-in-vivo-imaging
https://www.aatbio.com/resources/faq-frequently-asked-questions/Can-you-provide-a-brief-protocol-on-how-to-use-coelenterazine-h-for-small-animal-in-vivo-imaging
https://www.interchim.fr/ft/A/A7W5H0.pdf
https://www.benchchem.com/product/b12367092?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?qle

Check Availability & Pricing

General workflow for in vivo imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Coelenterazine h Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
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handling-coelenterazine-h-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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